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Compound of Interest

Compound Name: Perfluoro-N-methylpiperidine

CAS No.: 359-71-7

Cat. No.: B1586757

Get Quote

Executive Summary
Perfluoro-N-methylpiperidine (PFMP) is a perfluorinated cyclic amine that serves as a

specialized solvent and probe in Nuclear Magnetic Resonance (NMR) spectroscopy. Unlike

standard deuterated solvents, PFMP is primarily utilized in Fluorine-19 (

) NMR for two advanced applications: oxygen tension (

) sensing and chemical shift referencing in fluorous phase chemistry.

Its biological inertness, high density (

), and exceptional oxygen solubility (

) make it a superior candidate for oximetry compared to aqueous or hydrocarbon solvents. This
guide details the physicochemical profile of PFMP, the mechanistic basis of its NMR utility, and
validated protocols for its application in drug development and metabolic research.
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PFMP is a liquid perfluorocarbon (PFC). It is chemically distinct from its hydrocarbon analog, N-

methylpiperidine, exhibiting higher density, lower boiling point, and immiscibility with both water

and most lipophilic organic solvents.

Table 1: Physicochemical Specifications
Property Value Relevance to NMR

Chemical Name Perfluoro-N-methylpiperidine Core Analyte / Solvent

IUPAC Name
2,2,3,3,4,4,5,5,6,6-decafluoro-

1-(trifluoromethyl)piperidine
Nomenclature

CAS Number 359-71-7 (also 359-73-9) Identification

Molecular Formula Spin System Definition

Boiling Point Sample Handling / Evaporation

Density
(

)

Phase Separation (Bottom

Layer)

Oxygen Solubility
High Sensitivity

Probe

Magnetic Nature Diamagnetic (Solvent) Background Inertness

Part 2: Mechanistic Basis of NMR Applications
Paramagnetic Relaxation Enhancement (PRE) for
Oximetry
The primary utility of PFMP in bio-NMR is oxygen sensing. Molecular oxygen (

) is paramagnetic (two unpaired electrons).[1] When

dissolves in PFMP, it interacts with the

nuclei via dipole-dipole interactions, significantly shortening the spin-lattice relaxation time (

).
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Mechanism: The relaxation rate (

) of the PFMP fluorine signals is linearly proportional to the partial pressure of oxygen (

).

Equation:

: Anoxic relaxation rate (intrinsic).

: Relaxivity constant (slope).

Fluorous Biphasic Referencing
PFMP is immiscible with organic solvents (e.g.,

, DMSO-

) and water. In a standard NMR tube, it forms a distinct fluorous phase (usually the bottom layer
due to high density).

Utility: It acts as an inert internal standard. The

signals of PFMP provide a stable frequency lock or chemical shift reference without
chemically interacting with the analyte in the upper phase.

Diagram 1: Mechanism of Oxygen Sensing via PFMP
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Caption: Logical pathway connecting dissolved oxygen content to measurable NMR relaxation

rates in PFMP.
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Part 3: Experimental Protocols
Protocol A: Measurement via Relaxometry
Objective: Determine the dissolved oxygen concentration in a biological or chemical sample

using PFMP as a probe.

Materials
PFMP (High purity, >99%).

NMR Tube (5mm, pressure-rated if working with gases).

Gas Manifold (Nitrogen/Argon for deoxygenation,

mixes for calibration).

Spectrometer: Tuned to

(typically 376 MHz on a 400 MHz magnet).

Step-by-Step Methodology
Sample Preparation:

Add

of PFMP to the sample. If the sample is aqueous/organic, PFMP will form a separate
phase (usually bottom).

Note: For emulsion studies, sonicate PFMP with a surfactant (e.g., Pluronic F-68) to create

stable nanodroplets.

Degassing (Zero Point):

Bubble pure Nitrogen or Argon through the neat PFMP (or emulsion) for 15 minutes.

Seal the tube immediately to prevent air ingress.

Acquisition Setup:
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Pulse Sequence: Inversion Recovery (

).

Delay List (

): Set 10-12 delays ranging from

to

(approx. 10 seconds for degassed PFCs).

Relaxation Delay (

):

(typically 15-20s) to ensure full equilibrium.

Measurement:

Acquire the

spectrum.[2][3] Focus on the

signal (approx -40 to -60 ppm region) or the ring

signals. The

group is often a sharp singlet or triplet, ideal for integration.

Process data to extract

values using exponential fitting:

.

Calibration:

Repeat measurements with known gas mixtures (e.g., 5%, 10%, 21%

).
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Plot

vs.

.

Use the slope to calculate unknown

in experimental samples.

Protocol B: Chemical Shift Referencing (Biphasic)
Objective: Use PFMP as an external reference without a capillary insert.

Sample Loading:

Load the analyte (dissolved in non-fluorinated solvent like

) into the NMR tube.

Add

of PFMP.

Phase Verification:

Allow the tube to settle. PFMP (

) will sink to the bottom.

Shim on the analyte phase (upper layer).

Referencing:

Acquire the

spectrum.[2][3]

Set the
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resonance of PFMP to its literature value (calibrated against

or TFA in a separate run).

Note: Due to magnetic susceptibility differences (

) between phases, this method is approximate (

) but sufficient for monitoring reaction progress.

Part 4: Data Visualization & Workflow
Diagram 2: Experimental Workflow for T1 Calibration
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Caption: Step-by-step workflow for generating an oxygen calibration curve using PFMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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